Cas no 1804425-18-0 (4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile)

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile is a fluorinated pyridine derivative with a difluoromethyl and methoxy substitution pattern, offering unique reactivity and stability for advanced synthetic applications. Its structural features, including the electron-withdrawing fluoro and difluoromethyl groups, enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the acetonitrile moiety further expands its functionalization potential, enabling selective transformations. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and metabolic stability. Its high purity and well-defined chemical properties make it suitable for precision-oriented research and industrial-scale processes.

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile structure

1804425-18-0 structure

Product Name:4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile

CAS No:1804425-18-0

MF:C₉H₇F₃N₂O

MW:216.159892320633

CID:4882363

Update Time:2025-10-22

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile
- Inchi： 1S/C9H7F3N2O/c1-15-8-6(2-3-13)14-4-5(10)7(8)9(11)12/h4,9H,2H2,1H3
- InChI Key： WLRRRPVDVHYFQJ-UHFFFAOYSA-N
- SMILES： FC1=CN=C(CC#N)C(=C1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
XLogP3: 1.2
Topological Polar Surface Area: 45.9

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035711-250mg	4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile	1804425-18-0	95%	250mg	$950.60	2022-04-02
Alichem	A029035711-500mg	4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile	1804425-18-0	95%	500mg	$1,651.30	2022-04-02
Alichem	A029035711-1g	4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile	1804425-18-0	95%	1g	$3,184.50	2022-04-02

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile Related Literature

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Additional information on 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile (CAS No. 1804425-18-0)

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile (CAS No. 1804425-18-0) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a fluoro group, a methoxy group, and an acetonitrile moiety. These substituents contribute to its distinct chemical properties, making it a valuable molecule for research and development.

The synthesis of 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions to ensure high purity and yield. Recent studies have focused on optimizing the synthesis process to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

One of the most notable applications of CAS No. 1804425-18-0 is in the development of novel agrochemicals. The compound has demonstrated potent activity as a herbicide and fungicide, making it a promising candidate for crop protection products. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent findings highlighting its selectivity towards specific targets, reducing potential off-target effects.

In the pharmaceutical sector, 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile has shown potential as a lead compound for drug discovery. Its structural versatility allows for modifications that can enhance bioavailability and efficacy. For example, researchers have investigated its role as an inhibitor of kinase enzymes, which are critical in various disease pathways, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of CAS No. 1804425-18-0 with biological targets. These studies utilize molecular docking and dynamics simulations to predict binding affinities and optimize drug-like properties. Such insights are invaluable for guiding further research and development efforts.

The environmental impact of 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile has also been a focus of recent investigations. Studies on its biodegradation pathways and toxicity profiles aim to ensure its safe use in agricultural and industrial applications. Results indicate that the compound exhibits low toxicity to non-target organisms under controlled conditions, though further research is needed to fully understand its long-term ecological effects.

In conclusion, CAS No. 1804425-18-0, or 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile, stands out as a versatile and promising compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with ongoing research into its synthesis, biological activity, and environmental behavior, positions it as a key molecule for future innovations in agriculture and medicine.